Cas no 1354006-74-8 (4-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester)

• Product Name: 4-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1354006-74-8
• MF: C₁₉H₂₉N₃O₃
• MW: 347.451864957809
• CID: 2157079
• Update Time: 2025-06-11

4-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 4-[((S)-2-amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester
• (S)-Benzyl 4-((2-amino-3-methylbutanamido)methyl)piperidine-1-carboxylate
• AM96001
• 4-[((S)-2-Amino-3-methylbutyrylamino)methyl]piperidine-1-carboxylic acid benzyl ester
• 4-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C19H29N3O3/c1-14(2)17(20)18(23)21-12-15-8-10-22(11-9-15)19(24)25-13-16-6-4-3-5-7-16/h3-7,14-15,17H,8-13,20H2,1-2H3,(H,21,23)/t17-/m0/s1
• InChI Key： YWHIVVBNFAPNBO-KRWDZBQOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(CNC([C@H](C(C)C)N)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 428
• Topological Polar Surface Area: 84.7

Additional information on 4-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester

Introduction to 4-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester (CAS No. 1354006-74-8)

4-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester, identified by the CAS number 1354006-74-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a piperidine core and functional groups that contribute to its unique chemical properties and biological activities. The benzyl ester moiety and the presence of chiral centers, particularly the (S)-configuration of the side chain, make this compound of particular interest for synthetic chemists and biologists alike.

The structural motif of 4-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester is derived from more broadly studied piperidine derivatives, which are known for their role in various pharmacological applications. Piperidine derivatives are frequently encountered in drug discovery due to their ability to mimic biological structures and interact with biological targets in a manner that can modulate physiological processes. The specific substitution pattern in this compound, including the (S)-2-amino-3-methyl-butyrylamino group, suggests potential interactions with enzymes or receptors that are sensitive to stereochemical configuration.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis, where compounds like 4-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester can serve as key intermediates. The benzyl ester functionality not only provides a handle for further chemical modifications but also influences the solubility and reactivity of the molecule, making it a versatile building block in synthetic organic chemistry.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The piperidine scaffold is a common feature in many drugs on the market today, including antipsychotics, antivirals, and cardiovascular medications. By modifying this core structure with specific functional groups, researchers can explore new pharmacophores that may exhibit improved efficacy or reduced side effects compared to existing treatments. The presence of the (S)-configuration particularly is noteworthy, as enantiomeric excess can significantly influence a drug's pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds like 4-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester with greater confidence. Molecular docking studies have shown that this compound may interact with target proteins in ways that could be exploited for therapeutic purposes. For instance, its structural features could make it a promising candidate for inhibiting enzymes involved in inflammatory pathways or neurotransmitter synthesis.

The synthesis of 4-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester presents unique challenges due to its complex stereochemistry. Achieving high enantiomeric purity requires careful control over reaction conditions and often involves multi-step synthetic routes. However, recent innovations in asymmetric catalysis have made it increasingly feasible to produce such compounds on a scalable basis. These advancements are crucial for ensuring that researchers have access to sufficient quantities of enantiomerically pure materials for preclinical and clinical studies.

In the context of drug discovery, intermediates like 4-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester play a pivotal role in lead optimization. By systematically varying substituents on the piperidine ring or other functional groups, chemists can fine-tune the properties of potential drug candidates. This iterative process often involves high-throughput screening (HTS) campaigns, where large libraries of related compounds are tested for biological activity. The efficiency of such campaigns depends heavily on having readily available and well-characterized building blocks like this one.

The benzyl ester group in 4-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester also serves an important practical purpose in synthetic chemistry. Ester functionalities are commonly used as protecting groups for carboxylic acids or as points of attachment for further derivatization. This makes the compound a valuable intermediate in multi-step syntheses, where selective modification at different positions is required. Additionally, esters can be hydrolyzed under mild acidic or basic conditions to regenerate carboxylic acids, providing flexibility in synthetic planning.

From a regulatory perspective, compounds like 4-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves not only chemical characterization but also preclinical studies to assess toxicity and pharmacological activity. The growing emphasis on precision medicine has further highlighted the importance of understanding how stereochemistry influences drug behavior, making compounds with specific enantiomeric purity highly sought after.

The future prospects for 4-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester and similar derivatives look promising, driven by ongoing research into new therapeutic modalities and improved synthetic methodologies. As computational tools become more sophisticated and high-throughput screening technologies advance, the pace at which new drug candidates can be identified is likely to accelerate. This compound exemplifies how detailed structural design can yield molecules with tailored properties suitable for addressing unmet medical needs.

In conclusion,4-[((S)-2-Amino-3-methyl-butyrylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester (CAS No. 1354006-74-8) represents an important advancement in pharmaceutical chemistry due to its complex structure and potential biological applications. Its role as a key intermediate in drug discovery underscores the importance of developing efficient synthetic routes to such molecules while maintaining high enantiomeric purity. As research continues to uncover new therapeutic targets and methodologies,this compound will likely remain at the forefront of efforts aimed at developing safer and more effective treatments.